Cas no 1956322-92-1 (2,4-Dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene)

• Product Name: 2,4-Dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene
• CAS No: 1956322-92-1
• MF: C₁₅H₁₄Cl₂O₂
• MW: 297.176462650299
• MDL: MFCD29917082
• CID: 4631831
• PubChem ID: 118798826
• Update Time: 2025-05-23

2,4-Dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene
• 2,4-dichloro-1-[(4-methoxyphenyl)methoxymethyl]benzene
• Benzene, 2,4-dichloro-1-[[(4-methoxyphenyl)methoxy]methyl]-
• A12222
• W11936
• 2,4-dichloro-1-{[(4-methoxyphenyl)methoxy]methyl}benzene
• CS-0039809
• 1956322-92-1
• AS-69744
• AKOS027256448

• MDL： MFCD29917082
• Inchi： 1S/C15H14Cl2O2/c1-18-14-6-2-11(3-7-14)9-19-10-12-4-5-13(16)8-15(12)17/h2-8H,9-10H2,1H3
• InChI Key： SPKAHIFUKDSNQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COCC1C=CC(=CC=1)OC)Cl

Computed Properties

• Exact Mass: 296.0370851g/mol
• Monoisotopic Mass: 296.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 18.5

Additional information on 2,4-Dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene

Introduction to 2,4-Dichloro-1-(((4-Methoxybenzyl)Oxy)methyl)Benzene (CAS No. 1956322-92-1)

The compound 2,4-dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene, identified by the CAS registry number 1956322-92-1, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with chlorine atoms at positions 2 and 4, and a methoxybenzyl group attached via an ether linkage at position 1. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored electronic and mechanical properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer networks significantly enhances their thermal stability and mechanical strength. Such findings underscore its importance in advancing material science technologies.

In addition to its role in polymer synthesis, 2,4-dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene has also been investigated for its potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which are critical in pharmaceutical applications. A research team from the University of California reported that this compound can serve as a versatile platform for designing stimuli-responsive drug carriers. These carriers can release therapeutic agents in response to specific environmental changes, such as pH or temperature variations, offering new possibilities in targeted drug delivery.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, the use of palladium catalysts has been shown to significantly improve the yield and purity of the compound during its preparation.

From an environmental perspective, understanding the degradation pathways of 2,4-dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. These insights are essential for developing sustainable practices in industries that utilize this compound.

In conclusion, 2,4-dichloro-1-(((4-methoxybenzyl)oxy)methyl)benzene (CAS No. 1956322-92-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in polymer chemistry, drug delivery systems, and material science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation across various industries.